Cas no 955803-02-8 (2-1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-propylacetamide)

• Product Name: 2-1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-propylacetamide
• CAS No: 955803-02-8
• MF: C₁₇H₁₈ClN₅O₂
• MW: 359.810122013092
• CID: 5932506
• PubChem ID: 16846338
• Update Time: 2025-07-19

2-1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-propylacetamide
• 2-[1-(3-chlorophenyl)-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl]-N-propylacetamide
• 2-(1-(3-chlorophenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-propylacetamide
• F2459-0257
• 955803-02-8
• 2-[1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-propylacetamide
• AKOS024649595

• Inchi： 1S/C17H18ClN5O2/c1-3-7-19-15(24)10-22-17(25)16-14(11(2)21-22)9-20-23(16)13-6-4-5-12(18)8-13/h4-6,8-9H,3,7,10H2,1-2H3,(H,19,24)
• InChI Key： ABCNRSORAUDTMM-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)CN1C(=O)C2N(C3=CC=CC(Cl)=C3)N=CC=2C(C)=N1

Computed Properties

• Exact Mass: 359.1149025g/mol
• Monoisotopic Mass: 359.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-propylacetamide

Comprehensive Analysis of 2-1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-propylacetamide (CAS No. 955803-02-8)

2-1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-propylacetamide (CAS No. 955803-02-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyridazine family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the 3-chlorophenyl and N-propylacetamide moieties, which may contribute to its pharmacological properties.

In recent years, the scientific community has shown growing interest in pyrazolo[3,4-d]pyridazine derivatives due to their potential as kinase inhibitors and modulators of cellular signaling pathways. The compound 2-1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-propylacetamide is often studied in the context of drug discovery and medicinal chemistry. Its structural complexity and functional groups make it a promising candidate for further exploration in targeted therapies, particularly in areas such as oncology and inflammation.

The synthesis of CAS No. 955803-02-8 involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies. The compound's molecular weight and solubility profile are also key factors considered in its formulation development, especially for oral or injectable delivery systems.

One of the most frequently asked questions about 2-1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-propylacetamide revolves around its mechanism of action. Preliminary studies suggest that it may interact with specific protein targets, but further validation is required. This aligns with the broader trend in precision medicine, where compounds with well-defined mechanisms are highly sought after. Additionally, its metabolic stability and pharmacokinetic properties are subjects of ongoing research, as these factors determine its suitability for clinical development.

From a commercial perspective, CAS No. 955803-02-8 is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on demand and synthesis complexity. Researchers looking for high-purity reference standards or custom synthesis services often seek detailed technical data sheets, including HPLC and NMR characterization results, to ensure quality and reproducibility in their experiments.

In conclusion, 2-1-(3-chlorophenyl)-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-propylacetamide represents a fascinating area of study in modern chemistry and pharmacology. Its potential applications in drug development and biochemical research make it a compound worth watching in the coming years. As more data becomes available, its role in advancing therapeutic innovations will likely become clearer, offering new opportunities for scientists and clinicians alike.